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Compound of Interest

Compound Name: Phenylbutazone-13C12

Cat. No.: B12057095

Introduction

Phenylbutazone (PBZ) is a non-steroidal anti-inflammatory drug (NSAID) widely used in equine
medicine for its analgesic and anti-inflammatory properties.[1][2] Its use in performance horses
is strictly regulated to ensure fair competition and the welfare of the animal.[1] Accurate and
sensitive detection methods are therefore crucial for equine drug testing. The use of stable
isotope-labeled internal standards, such as Phenylbutazone-13Ci2, is the gold standard for the
guantitative analysis of PBZ in biological matrices by liquid chromatography-tandem mass
spectrometry (LC-MS/MS). This stable isotope-labeled analogue provides high accuracy and
precision by compensating for matrix effects and variations in sample preparation and
instrument response.[3][4][5]

This document provides detailed application notes and protocols for the use of
Phenylbutazone-13Ci2 in equine drug testing, aimed at researchers, scientists, and drug
development professionals.

Phenylbutazone Metabolism in Horses

In horses, phenylbutazone is extensively metabolized in the liver.[6] The primary metabolites
include oxyphenbutazone and y-hydroxyphenylbutazone.[6] Understanding the metabolic fate
of PBZ is essential for developing comprehensive analytical methods that target both the
parent drug and its major metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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